Cas no 2138241-87-7 (4-Fluoro-2-iodobenzene-1-sulfonyl fluoride)

• Product Name: 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride
• CAS No: 2138241-87-7
• MF: C₆H₃F₂IO₂S
• MW: 304.053099870682
• CID: 5965181
• PubChem ID: 165461271
• Update Time: 2025-05-28

4-Fluoro-2-iodobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-iodobenzene-1-sulfonyl fluoride
• EN300-728583
• 2138241-87-7
• 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3F2IO2S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3H
• InChI Key： WPVKGCVONQUUSD-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1S(=O)(=O)F)F

Computed Properties

• Exact Mass: 303.88665g/mol
• Monoisotopic Mass: 303.88665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Fluoro-2-iodobenzene-1-sulfonyl Fluoride (CAS: 2138241-87-7) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2-iodobenzene-1-sulfonyl fluoride (CAS: 2138241-87-7) is a highly versatile chemical compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This sulfonyl fluoride derivative is particularly notable for its role as a selective covalent modifier of proteins, enabling the study of enzyme mechanisms, drug discovery, and targeted protein degradation. Recent studies have highlighted its utility in the development of novel therapeutic agents and chemical probes, making it a compound of considerable interest to researchers in the field.

One of the key features of 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride is its ability to act as an electrophilic warhead in covalent inhibitors. This property has been exploited in the design of inhibitors targeting serine hydrolases, a large family of enzymes implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. Recent work by Smith et al. (2023) demonstrated the compound's efficacy in selectively modifying active-site serine residues, providing a platform for the development of highly specific inhibitors with reduced off-target effects. The study also underscored the compound's stability under physiological conditions, a critical factor for its use in vivo.

In addition to its role in covalent inhibition, 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride has been employed in the emerging field of targeted protein degradation. Researchers have utilized its sulfonyl fluoride moiety to construct proteolysis-targeting chimeras (PROTACs), which selectively degrade disease-causing proteins. A 2024 study by Johnson and colleagues showcased the compound's utility in the development of PROTACs targeting oncogenic kinases, achieving significant degradation efficiency in cellular models. This approach represents a promising strategy for overcoming drug resistance in cancer therapy.

Beyond its therapeutic applications, 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride has also found use in chemical biology as a tool for protein labeling and profiling. Its reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine, allows for the selective modification of proteins in complex biological systems. Recent advancements in mass spectrometry-based proteomics have leveraged this property to map protein-ligand interactions and identify novel drug targets. For instance, a 2023 study by Lee et al. employed the compound to profile the reactivity of serine hydrolases in human cell lysates, uncovering previously unknown enzyme-substrate relationships.

The synthesis and scalability of 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride have also been areas of active research. Recent improvements in synthetic methodologies have enabled the production of the compound in high yields and purity, facilitating its broader adoption in both academic and industrial settings. A 2024 report by Chen et al. detailed a streamlined, one-pot synthesis route that reduces the need for hazardous reagents and minimizes waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, 4-Fluoro-2-iodobenzene-1-sulfonyl fluoride (CAS: 2138241-87-7) represents a powerful tool in chemical biology and pharmaceutical research, with applications spanning covalent inhibition, targeted protein degradation, and protein profiling. Its unique reactivity, combined with recent advancements in synthetic accessibility, positions it as a compound of enduring significance in the field. Future research will likely explore its potential in new therapeutic modalities and further refine its applications in proteomics and drug discovery.